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Compound of Interest

Compound Name: 1,3,5-Trinitrobenzene

Cat. No.: B165232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3,5-Trinitrobenzene (TNB) is a pale yellow, crystalline solid that is highly explosive and toxic.

[1] It is used in military and commercial explosives and has applications as a vulcanizing agent

for natural rubber and as a pH indicator.[1][2][3] Due to its hazardous nature, strict adherence

to safety protocols is paramount when handling this compound. These application notes

provide detailed procedures for the safe handling, storage, and disposal of crystalline 1,3,5-
Trinitrobenzene in a laboratory setting.

Hazard Identification and Classification
1,3,5-Trinitrobenzene is classified as a Division 1.1 explosive, meaning it has a mass

explosion hazard.[4] It is fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[4] It

may also cause damage to organs through prolonged or repeated exposure and is very toxic to

aquatic life with long-lasting effects.[4]

GHS Hazard Statements:

H201: Explosive; mass explosion hazard.[4]

H300: Fatal if swallowed.[4]

H310: Fatal in contact with skin.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b165232?utm_src=pdf-interest
https://www.benchchem.com/product/b165232?utm_src=pdf-body
https://en.wikipedia.org/wiki/1,3,5-Trinitrobenzene
https://en.wikipedia.org/wiki/1,3,5-Trinitrobenzene
https://chemdad.com/index.php?c=article&id=12818
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8405047.htm
https://www.benchchem.com/product/b165232?utm_src=pdf-body
https://www.benchchem.com/product/b165232?utm_src=pdf-body
https://www.benchchem.com/product/b165232?utm_src=pdf-body
https://www.echemi.com/sds/135-trinitrobenzene-pid_Rock35962.html
https://www.echemi.com/sds/135-trinitrobenzene-pid_Rock35962.html
https://www.echemi.com/sds/135-trinitrobenzene-pid_Rock35962.html
https://www.echemi.com/sds/135-trinitrobenzene-pid_Rock35962.html
https://www.echemi.com/sds/135-trinitrobenzene-pid_Rock35962.html
https://www.echemi.com/sds/135-trinitrobenzene-pid_Rock35962.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H330: Fatal if inhaled.[4]

H373: May cause damage to organs through prolonged or repeated exposure.[4]

H410: Very toxic to aquatic life with long lasting effects.[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,3,5-Trinitrobenzene is provided in

the table below.

Property Value Reference

Molecular Formula C₆H₃N₃O₆ [1]

Molar Mass 213.105 g·mol⁻¹ [1]

Appearance Pale yellow solid [1]

Density 1.76 g/cm³ [1]

Melting Point 123.2 °C (253.8 °F; 396.3 K) [1]

Boiling Point 315 °C (599 °F; 588 K) [1]

Solubility in water 0.035 g/100 g [5]

Log Kow 1.18 [4]

Handling and Storage Protocols
Engineering Controls

Fume Hood: All manipulations of crystalline 1,3,5-Trinitrobenzene must be performed in a

certified chemical fume hood.[6]

Ventilation: Ensure adequate ventilation in all storage and handling areas.[4][6]

Grounding: All equipment used must be properly grounded to prevent static discharge.[6][7]
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Blast Shield: The use of a blast shield is highly recommended for any operation with a higher

risk of explosion.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling 1,3,5-Trinitrobenzene.

PPE Specification Reference

Eye/Face Protection
Chemical splash goggles and

a face shield.
[4][6]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Consult glove compatibility

charts.

[4][6]

Body Protection Flame-resistant lab coat. [4][6]

Respiratory Protection

A MSHA/NIOSH approved

respirator must be used to

avoid inhalation of the product,

especially if dust is generated.

[7]

Footwear Closed-toe shoes. [6]

Safe Handling Practices
Minimize Quantities: Work with the smallest practical quantities of material.[6]

Avoid Shock and Friction: Do not subject the material to grinding, shock, or friction.[4][6] Use

non-sparking tools.[4][6]

Avoid Heat: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources.[4]

Wetted Material: 1,3,5-Trinitrobenzene is often supplied wetted with water (e.g., not less

than 30% water) to reduce its explosive sensitivity.[4] Do not allow the material to dry out. If it

dries out, it may explode if exposed to heat, flame, friction, or shock.[4]
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Personal Hygiene: Do not eat, drink, or smoke when using this product.[4] Wash hands

thoroughly after handling.[4] Contaminated work clothing should not be allowed out of the

workplace and should be laundered by individuals informed of the hazards.[8][9]

Storage
Dedicated Storage: Store in a dedicated, well-ventilated, and temperature-controlled area.[6]

Container: Store in the original, tightly sealed container.[4][6] Keep the container tightly

closed in a dry, cool, and well-ventilated place.[4]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

reducing agents, bases (like sodium hydroxide or potassium hydroxide), and combustible

materials.[2][6]

Locked Storage: Store locked up.[4]

Experimental Protocols
Protocol for Weighing and Dispensing

Ensure all necessary PPE is worn correctly.

Perform the entire operation within a certified chemical fume hood with the sash at the

lowest practical height.

Use a blast shield in front of the work area.

Place a non-sparking weigh boat on a grounded analytical balance.

Carefully transfer the desired amount of wetted 1,3,5-Trinitrobenzene from the storage

container to the weigh boat using a non-sparking spatula (e.g., plastic or ceramic).

Avoid any scraping or grinding motions.

Tightly reseal the storage container immediately after dispensing.

Record the weight and proceed with the experimental procedure.
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Clean any residual material from the balance and work surface using a damp cloth, ensuring

no dust is generated.

Dispose of all contaminated materials as hazardous waste.

Emergency Procedures
Spill Response

Spill Occurs Evacuate personnel
from the immediate area.

Remove all
sources of ignition.

Ensure adequate
ventilation.

Don appropriate PPE
(respirator, gloves, etc.).

Cover with wet earth,
sand, or other

non-combustible material.

Carefully collect spilled
material using

non-sparking tools.

Place in a labeled,
sealed container for

hazardous waste disposal.

Decontaminate the spill
area with a suitable solvent

and then wash with soap and water.

Click to download full resolution via product page

Caption: Spill response workflow for 1,3,5-Trinitrobenzene.

In the event of a spill:

Evacuate all non-essential personnel from the area.[8]

Remove all sources of ignition.[4][8]

Ensure the area is well-ventilated.[4]

Wear appropriate PPE, including respiratory protection.[4]

Cover the spill with wet earth, sand, or another non-combustible material.[7] Do not use

combustible materials like sawdust.

Carefully collect the spilled material using non-sparking tools and place it in a properly

labeled, sealed container for hazardous waste disposal.[7]

Decontaminate the spill area and wash it thoroughly.[8]

Fire Fighting Measures
EVACUATE IMMEDIATELY.[4]
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DO NOT FIGHT THE FIRE. There is a risk of explosion.[4]

If a fire involves 1,3,5-Trinitrobenzene, evacuate the area and let it burn.[4]

Containers may explode in a fire.[8]

Poisonous gases, including nitrogen oxides, are produced in a fire.[8]

First Aid Measures
Exposure Route First Aid Protocol Reference

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. Get emergency

medical help immediately.

[4]

Skin Contact

Take off immediately all

contaminated clothing. Wash

the skin with plenty of water.

Get emergency medical help

immediately.

[4]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Get medical advice/attention.

[7][9]

Ingestion
Rinse mouth. Get emergency

medical help immediately.
[4]

Disposal
1,3,5-Trinitrobenzene is classified as an EPA hazardous waste, and all disposal must comply

with federal, state, and local regulations.[10]

Incineration: High-temperature incineration in a facility equipped with an afterburner and a

scrubber is a suitable disposal method.[10] The material may be dissolved in a combustible

solvent before incineration.[10]
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Landfill: Disposal in a chemical waste landfill may be an option if incineration is not available,

but this is not acceptable at municipal sewage treatment plants.[10]

Consult with environmental regulatory agencies for guidance on acceptable disposal

practices.[2]

Toxicity Data Summary
Toxicity Measure Value Species Reference

Acute Toxicity, Oral Category 2 - [4]

Acute Toxicity, Dermal Category 1 - [4]

Acute Toxicity,

Inhalation
Category 2 - [4]

96-hour LC50 1.1 mg/L Fathead minnows [5]

Exposure to 1,3,5-Trinitrobenzene can interfere with the blood's ability to carry oxygen,

leading to methemoglobinemia, which can cause headache, fatigue, dizziness, and a blue

coloration of the skin and lips.[8]

Logical Relationships Diagram
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Caption: Hazard mitigation flowchart for 1,3,5-Trinitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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